Cas no 898442-04-1 (5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one)

• Product Name: 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one
• CAS No: 898442-04-1
• MF: C₂₆H₃₀N₂O₄
• MW: 434.527407169342
• CID: 5483977
• Update Time: 2025-07-09

5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-[(2,5-dimethylphenyl)methoxy]-2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-
• 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

• Inchi： 1S/C26H30N2O4/c1-19-8-9-20(2)21(14-19)17-32-26-18-31-22(15-24(26)29)16-27-10-12-28(13-11-27)23-6-4-5-7-25(23)30-3/h4-9,14-15,18H,10-13,16-17H2,1-3H3
• InChI Key： RHMFLZLNGNDQNS-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3OC)CC2)OC=C(OCC2=CC(C)=CC=C2C)C(=O)C=1

Additional information on 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

Comprehensive Overview of 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one (CAS No. 898442-04-1)

The compound 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one, identified by its CAS No. 898442-04-1, represents a sophisticated chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyran-4-one core with substituted phenyl and piperazine moieties, making it a subject of interest for drug discovery and therapeutic applications. Its intricate architecture enables interactions with various biological targets, particularly in the central nervous system (CNS).

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one for their potential to address unmet medical needs. The integration of computational modeling and high-throughput screening has further accelerated the study of such molecules, aligning with trends in AI-driven drug development and green chemistry.

The pharmacological profile of this compound is underpinned by its piperazine and methoxyphenyl functional groups, which are known to influence receptor binding affinity and selectivity. These features have sparked interest in its application for neurological disorders, such as anxiety and depression, where modulation of serotonin and dopamine pathways is critical. Additionally, its pyran-4-one scaffold offers metabolic stability, a key consideration in modern drug design to enhance bioavailability and reduce off-target effects.

From a synthetic chemistry perspective, the preparation of CAS No. 898442-04-1 involves multi-step organic transformations, including etherification and nucleophilic substitution reactions. Innovations in catalytic methods and flow chemistry have improved the efficiency of producing such complex molecules, reducing waste and energy consumption—a priority in sustainable pharmaceutical manufacturing. This aligns with the growing emphasis on Environmental, Social, and Governance (ESG) compliance in the chemical industry.

Analytical characterization of this compound employs advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and structural integrity, which are paramount for preclinical and clinical studies. The compound’s stability under various pH and temperature conditions has also been investigated, addressing common queries about storage and handling in laboratory settings.

Beyond its pharmaceutical potential, 5-(2,5-dimethylphenyl)methoxy-2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one has garnered attention in material science. Its conjugated system and electron-rich groups make it a candidate for organic semiconductors and photovoltaic applications, reflecting the interdisciplinary nature of modern chemical research. This versatility underscores its relevance in both life sciences and technology-driven industries.

In summary, CAS No. 898442-04-1 exemplifies the convergence of medicinal chemistry, sustainability, and cutting-edge technology. As research continues to unravel its full potential, this compound is poised to contribute to breakthroughs in therapeutics and beyond, answering the call for innovative solutions in a rapidly evolving scientific landscape.